Cas no 1443330-55-9 (Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate)

• Product Name: Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate
• CAS No: 1443330-55-9
• MF: C₁₂H₁₄ClFO₃
• MW: 260.689166545868
• MDL: MFCD18911464
• CID: 5150857
• Update Time: 2026-03-03

Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate

• MDL： MFCD18911464
• Inchi： 1S/C12H14ClFO3/c1-2-16-12(15)4-3-7-17-9-5-6-11(14)10(13)8-9/h5-6,8H,2-4,7H2,1H3
• InChI Key： XZFGYLDINHRRDQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCOC1=CC=C(F)C(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate

Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate: A Comprehensive Overview

Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate, also known by its CAS number 1443330-55-9, is a versatile organic compound with significant applications in various fields. This compound is a derivative of phenoxybutanoic acid, where the phenoxy group is substituted with chlorine and fluorine atoms, enhancing its chemical properties and making it suitable for a wide range of uses.

The structure of Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate consists of a butanoate ester group attached to a phenoxy ring with specific halogen substitutions. The presence of chlorine and fluorine atoms on the aromatic ring contributes to its stability and reactivity, making it an ideal candidate for various chemical reactions and industrial applications. Recent studies have highlighted its potential in the development of advanced materials and pharmaceuticals.

One of the most notable applications of Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate is in the synthesis of biodegradable polymers. Researchers have found that this compound can be polymerized to form materials with excellent mechanical properties and environmental compatibility. These polymers are being explored for use in packaging, textiles, and biomedical devices, offering a sustainable alternative to traditional plastics.

In the pharmaceutical industry, Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate has shown promise as an intermediate in drug synthesis. Its unique chemical structure allows for the creation of bioactive molecules with potential therapeutic effects. For instance, studies have indicated that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties, making them valuable candidates for further research and development.

The agricultural sector has also benefited from the use of Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate as a precursor in the production of agrochemicals. Its ability to enhance the efficiency of pesticides and herbicides has led to increased crop yields and reduced environmental impact. Recent advancements in green chemistry have further optimized its synthesis process, ensuring minimal waste and energy consumption.

From an environmental perspective, Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate has been studied for its biodegradability and toxicity profile. Research indicates that under specific conditions, this compound can degrade into non-toxic byproducts, reducing its ecological footprint. This characteristic is particularly important as industries increasingly prioritize eco-friendly practices.

In conclusion, Ethyl 4-(3-chloro-4-fluoro-phenoxy)butanoate (CAS No: 1443330-55-9) is a multifaceted compound with applications spanning across various industries. Its unique chemical properties, combined with recent advancements in its synthesis and application, position it as a key player in the development of innovative materials and therapies. As research continues to uncover new potentials for this compound, its role in shaping sustainable industrial practices is expected to grow significantly.